![molecular formula C18H19NO B1230275 N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide](/img/structure/B1230275.png)
N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide
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Overview
Description
N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide is a member of naphthalenes.
Scientific Research Applications
Photopolymerization and Material Science
A study by Watanabe et al. (2002) developed a positive working photosensitive alicyclic polyimide precursor using a compound structurally related to N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide. This precursor showed excellent transparency at wavelengths above 250 nm and was used in high-contrast imaging due to the photochemical reaction of the diazonaphthoquinone compound in the polymer film (Watanabe, Shibasaki, Ando, & Ueda, 2002).
Organic Synthesis and Chemistry
Mamedov et al. (2009) researched the synthesis of bicyclic monoethers, including compounds structurally similar to N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide. Their study developed an effective procedure for synthesizing these monoethers, which could potentially contribute to various applications in organic synthesis (Mamedov, Piraliev, & Rasulova, 2009).
Optical and Electronic Properties
A study by Altmayer et al. (2001) explored the synthesis of donor-acceptor-substituted molecules using a bicyclo[2.2.1]heptane derivative, similar in structure to the chemical . This research provides insights into the molecular structures and electronic properties of these compounds, which are relevant in the context of material sciences and photonics (Altmayer, Gaa, Gleiter, Rominger, Kurzawa, & Schneider, 2001).
Supramolecular Chemistry and Material Science
In 2016, Kobaisi et al. reviewed developments in the field of naphthalene diimides (NDIs), which are structurally related to N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide. This review covered the application of NDIs in supramolecular chemistry, sensors, host-guest complexes, and molecular switching devices, illustrating the wide-ranging applications of these compounds in material science and chemistry (Kobaisi, Bhosale, Latham, Raynor, & Bhosale, 2016).
properties
Product Name |
N-(2-naphthalenyl)-3-bicyclo[2.2.1]heptanecarboxamide |
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Molecular Formula |
C18H19NO |
Molecular Weight |
265.3 g/mol |
IUPAC Name |
N-naphthalen-2-ylbicyclo[2.2.1]heptane-2-carboxamide |
InChI |
InChI=1S/C18H19NO/c20-18(17-10-12-5-6-15(17)9-12)19-16-8-7-13-3-1-2-4-14(13)11-16/h1-4,7-8,11-12,15,17H,5-6,9-10H2,(H,19,20) |
InChI Key |
KPTCFZBEMVTSKM-UHFFFAOYSA-N |
SMILES |
C1CC2CC1CC2C(=O)NC3=CC4=CC=CC=C4C=C3 |
Canonical SMILES |
C1CC2CC1CC2C(=O)NC3=CC4=CC=CC=C4C=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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